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Compound of Interest

Compound Name: Tributylphosphine oxide

Cat. No.: B122868 Get Quote

Abstract: Tributylphosphine oxide (TBPO) is a neutral organophosphorus compound widely

recognized for its efficacy as a solvating extractant in liquid-liquid extraction processes. Its

strong coordination ability, primarily through the phosphoryl (P=O) group, allows it to form

stable complexes with metal salts, facilitating their transfer from an aqueous phase to an

immiscible organic phase. This property makes TBPO and its homologs, such as

trioctylphosphine oxide (TOPO) and tributyl phosphate (TBP), valuable reagents in

hydrometallurgy, nuclear fuel reprocessing, and waste treatment for the selective recovery and

purification of heavy metals. These notes provide an overview of its applications, quantitative

performance data, and standardized protocols for laboratory use.

Application Notes
Tributylphosphine oxide functions via a solvation mechanism, where it directly coordinates

with the metal species. The general extraction equilibrium can be represented as:

Mⁿ⁺(aq) + nA⁻(aq) + xTBPO(org) ⇌ --INVALID-LINK--

Where Mⁿ⁺ is the metal ion, A⁻ is the counter-ion (e.g., NO₃⁻, Cl⁻), and TBPO is the extractant

in the organic phase. The efficiency of this process is influenced by several factors, including

the acidity of the aqueous phase, the concentration of the extractant, the choice of organic

diluent, and the presence of salting-out agents.
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Extraction of Transition Metals (e.g., Cobalt)
TBPO and its homologs are effective for the extraction of transition metals like cobalt from

acidic solutions. Studies using the closely related Trioctylphosphine Oxide (TOPO) show high

extraction efficiencies from nitrate media. The efficiency is dependent on nitric acid and

extractant concentration.[1][2] For instance, with 0.005M TOPO, efficiency can reach 96.7% in

0.005M HNO₃.[1][2] The addition of a salting-out agent like potassium nitrate (KNO₃) can

dramatically enhance extraction, pushing efficiency to as high as 98.7%.[1][2]

Extraction of Precious Metals (e.g., Gold)
Tributyl Phosphate (TBP), which operates on a similar principle to TBPO, has been

successfully employed to extract gold from chloride solutions.[3][4] Gold is typically present in

hydrochloric acid as the HAuCl₄ species. The extraction efficiency increases significantly with

higher concentrations of both HCl and the extractant.[3] The process is rapid, reaching

equilibrium in approximately 1.5 minutes.[3][4] The extracted gold can be effectively stripped

from the organic phase using a sodium thiosulfate solution.[3][4]

Extraction of Actinides and Rare Earth Elements (REEs)
Organophosphorus extractants are central to the nuclear industry for separating uranium and

plutonium, most notably in the PUREX process which uses Tributyl Phosphate (TBP).[5][6] TBP

and other phosphine oxides are also used to extract and separate rare earth elements (REEs)

such as neodymium, cerium, and yttrium from nitrate solutions.[7] High extraction percentages

(80-95%) can be achieved by optimizing conditions like TBP concentration and aqueous phase

acidity.[7] Often, these extractants are used in synergistic systems with other acidic extractants

to improve separation factors between different REEs.[8]

Quantitative Data Presentation
The following tables summarize the performance of TBPO-related organophosphorus

extractants under various experimental conditions.

Table 1: Extraction of Cobalt(II) with Trioctylphosphine Oxide (TOPO) in Toluene.
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TOPO Conc.
(M)

Aqueous
Phase
Conditions

Co(II) Conc.
(M)

Extraction
Efficiency (%)

Reference

0.005 0.005 M HNO₃ 0.0005 96.7 [1][2]

0.0025 0.1 M HNO₃ 0.0005 70.4 [1][2]

0.0025 0.1 M HNO₃ 0.01 40.7 [1][2]

0.005 0.1 M HNO₃ 0.0005 90.0 [2]

| 0.0025 | 0.1 M HNO₃ + 0.2 M KNO₃ | 0.0005 | 98.7 |[1][2] |

Table 2: Extraction of Gold(III) from Chloride Media with Tributyl Phosphate (TBP) in Kerosene.

TBP Conc.
(M)

HCl Conc.
(M)

Initial Au
Conc.
(mg/L)

Temperatur
e (°C)

Extraction
Efficiency
(%)

Reference

0.1 3.0 67 20 >95 [3][4]

0.1 2.5 Not specified Not specified High [3]

| 0.01 - 0.25 | 3.0 | Not specified | Not specified | Increases with TBP conc. |[3] |

Table 3: Extraction of Rare Earth Elements (REEs) from Nitric Acid Leachate with TBP.

REE TBP Conc. (M)
Aqueous
Phase pH

Extraction
Efficiency (%)

Reference

Neodymium
(Nd)

3.65 ~0.2 ~95 [7]

Cerium (Ce) 3.65 ~0.2 ~90 [7]

Lanthanum (La) 3.65 ~0.2 ~87 [7]

| Yttrium (Y) | 3.65 | ~0.2 | ~80 |[7] |
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Visualizations
Mechanism and Workflow Diagrams

Solvation Extraction Mechanism
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Metal Ion: Mⁿ⁺

Counter-ion: nA⁻
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Complex: [MAₙ(TBPO)ₓ]

Extraction

Organic Phase (Initial)

Extractant: xTBPO

Stripping

Click to download full resolution via product page

Caption: General mechanism of metal extraction by TBPO.
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General Solvent Extraction Workflow

1. Prepare Aqueous Phase
(Dissolve metal salt in acid/buffer)

3. Extraction
(Mix aqueous & organic phases, shake to equilibrium)

2. Prepare Organic Phase
(Dissolve TBPO in diluent, e.g., Kerosene)

4. Phase Separation
(Allow layers to separate in a funnel)

5. Sampling & Analysis
(Measure metal content in raffinate via AAS/ICP-MS)

6. Stripping (Optional)
(Contact loaded organic phase with stripping agent)

7. Product Analysis
(Measure metal content in strip solution)

Click to download full resolution via product page

Caption: Standard laboratory workflow for heavy metal extraction.

Aqueous Phase Organic Phase Process Conditions

Extraction
Efficiency

pH / Acidity Metal Ion Concentration
Counter-Anion Type
(NO₃⁻, Cl⁻, SO₄²⁻)

Salting-Out Agent TBPO Concentration
Diluent Type

(Kerosene, Toluene, etc.)
Temperature Contact Time Phase Ratio (O/A)
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Caption: Key factors influencing metal extraction efficiency.

Experimental Protocols
General Protocol for Heavy Metal Extraction using TBPO
This protocol provides a generalized procedure. Specific concentrations and parameters

should be optimized based on the target metal and literature data.
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1. Preparation of Aqueous Phase (Feed Solution): a. Prepare a stock solution of the target

heavy metal (e.g., 1000 mg/L) by dissolving a known weight of a high-purity metal salt (e.g.,

Co(NO₃)₂, HAuCl₄) in deionized water. b. Adjust the acidity of the solution to the desired

molarity (e.g., 0.1 M HNO₃) by adding concentrated acid. c. If required, add a salting-out agent

(e.g., KNO₃) to the desired concentration. d. Dilute the stock solution to the final working

concentration for the experiment (e.g., 50-100 mg/L).

2. Preparation of Organic Phase (Extractant Solution): a. Weigh the required amount of solid

Tributylphosphine Oxide (TBPO). b. Dissolve the TBPO in a suitable, water-immiscible

organic diluent (e.g., kerosene, toluene, hexane) to achieve the desired molar concentration

(e.g., 0.1 M). Ensure complete dissolution.

3. Solvent Extraction Procedure: a. In a separatory funnel, add equal volumes of the prepared

aqueous and organic phases (e.g., 20 mL each, for a 1:1 phase ratio). b. Stopper the funnel

securely and shake vigorously for a predetermined equilibration time (typically 2-15 minutes).[1]

[3] Periodically vent the funnel to release any pressure buildup. c. Mount the separatory funnel

on a stand and allow the two phases to disengage completely. A sharp interface should form

between the lower aqueous phase (raffinate) and the upper organic phase.

4. Analysis of Extraction Efficiency: a. Carefully drain the aqueous phase (raffinate) into a clean

beaker. b. Take a sample of the raffinate for metal analysis using an appropriate technique,

such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Mass

Spectrometry (ICP-MS). c. Calculate the extraction efficiency (E%) using the formula: E% =

[(C₀ - Cₑ) / C₀] * 100 Where C₀ is the initial metal concentration in the aqueous phase and Cₑ is

the equilibrium metal concentration in the raffinate.

5. Stripping Procedure (Metal Recovery): a. Transfer the metal-loaded organic phase from step

3c to a clean separatory funnel. b. Add a suitable volume of a stripping agent (e.g., 0.05 M

sodium thiosulfate for gold, or dilute nitric acid for others).[3][4] c. Shake the mixture for

sufficient time to allow the metal to transfer back into the new aqueous phase. d. Allow the

phases to separate and collect the aqueous strip solution, which now contains the

concentrated metal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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